![molecular formula C8H7N3O3 B6187169 7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid CAS No. 2680537-56-6](/img/no-structure.png)
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid
Overview
Description
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid (MOPC) is a naturally occurring organo-metallic compound that is found in many plant species. It has been studied extensively for its potential applications in medicine and biochemistry. MOPC has a wide range of biological activities, including anti-inflammatory, anti-oxidant, antimicrobial, and antitumor activities. Moreover, its mechanism of action and biochemical and physiological effects are currently being investigated.
Scientific Research Applications
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid has been studied extensively in scientific research. It has been used in the study of various biological processes, such as inflammation, oxidative stress, and tumorigenesis. Additionally, it has been used to study the effects of various drugs on the body, as well as to study the structure and function of proteins.
Mechanism of Action
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, it has been shown to modulate the activity of certain transcription factors, such as nuclear factor-κB (NF-κB). These mechanisms of action are thought to be responsible for the anti-inflammatory, anti-oxidant, and antitumor activities of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and tumorigenesis. Additionally, it has been shown to modulate the activity of various enzymes and transcription factors.
Advantages and Limitations for Lab Experiments
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solutions. Additionally, it has a wide range of biological activities and is relatively non-toxic. However, there are some limitations to the use of this compound in laboratory experiments. It is not soluble in organic solvents, and its solubility in water is limited. Additionally, its mechanism of action is not fully understood, and its effects on certain biochemical and physiological processes are still being investigated.
Future Directions
There are several potential future directions for research on 7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid. These include further investigation of its mechanism of action and biochemical and physiological effects, as well as exploring its potential applications in medicine and biochemistry. Additionally, further research could be done to improve the synthesis of this compound and to develop new synthetic methods. Finally, further research could be done to explore the potential of this compound as an inhibitor of various enzymes and transcription factors.
Synthesis Methods
7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid can be synthesized in a two-step reaction. The first step involves the reaction of 1-methyl-2-imidazolin-4-one with 3-chloro-4-hydroxybenzaldehyde in aqueous acetonitrile, which yields this compound in a yield of 70%. The second step is a reduction of the this compound with sodium borohydride to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid involves the condensation of 2,3-diaminopyrazine with ethyl glyoxylate followed by oxidation and decarboxylation.", "Starting Materials": [ "2,3-diaminopyrazine", "ethyl glyoxylate", "sodium periodate", "sodium bicarbonate", "water", "ethyl acetate", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2,3-diaminopyrazine with ethyl glyoxylate in the presence of sodium bicarbonate and water to form 7-ethyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid ethyl ester.", "Step 2: Oxidation of the ethyl ester with sodium periodate to form the corresponding carboxylic acid.", "Step 3: Decarboxylation of the carboxylic acid with sodium hydroxide in ethanol to yield 7-methyl-8-oxo-7H,8H-imidazo[1,5-a]pyrazine-5-carboxylic acid.", "Step 4: Purification of the final product by recrystallization from ethyl acetate and hydrochloric acid." ] } | |
CAS RN |
2680537-56-6 |
Molecular Formula |
C8H7N3O3 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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